Cas no 83863-33-6 (5-Iodo-2-methylaniline)

5-Iodo-2-methylaniline Properties

Names and Identifiers

• 5-IODO-2-METHYLANILINE
• 2-Amino-4-iodotoluene~5-Iodo-o-toluidine
• 2-Amino-4-iodotoluene
• 5-Iodo-2-methylanilin
• BenzenaMine,5-iodo-2-Methyl-
• 5-Iodo-o-toluidine
• Benzenamine, 5-iodo-2-methyl-
• 5-Iodo-2-methyl-phenylamine
• 5-iodo-2-methylbenzenamine
• IOEHXNCBPIBDBZ-UHFFFAOYSA-N
• 5-iodo-2-methylphenylamine
• 5-iodo-2-methyl-aniline
• 2-methyl-5-iodoaniline
• 5-Iodo-2-methylaniline #
• 5-iodanyl-2-methyl-aniline
• KSC490G5R
• (5-iodo-2-methylphenyl)amine
• 5-iodo-2-methylaniline
• 5-Iodo-2-methylbenzenamine (ACI)
• 3-Iodo-6-methylaniline
• A840672
• DTXSID50232753
• NS00038335
• 5-Iodo-2-methylaniline, 97%
• EN300-88614
• SCHEMBL616552
• I1021
• CL8452
• SY019034
• AKOS005254698
• CS-W012931
• ZFH45ZPW2Q
• MFCD00051531
• AM20050550
• 83863-33-6
• SB73976
• AC-3744
• FT-0620518
• PS-4407
• DS-0913
• EINECS 281-094-2
• Z414834730
• BBL100579
• STL554373
• DB-007062
• +Expand

• MDL： MFCD00051531
• InChIKey： IOEHXNCBPIBDBZ-UHFFFAOYSA-N
• Inchi： 1S/C7H8IN/c1-5-2-3-6(8)4-7(5)9/h2-4H,9H2,1H3
• SMILES： IC1C=C(N)C(C)=CC=1
• BRN： 2078769

Computed Properties

• Exact Mass: 232.97000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 232.970142
• Heavy Atom Count: 9
• Complexity: 94.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26

Experimental Properties

• LogP: 2.76300
• PSA: 26.02000
• Refractive Index: 1.663
• Boiling Point: 273 °C/760 mmHg(lit.)
• Melting Point: 48.0 to 52.0 deg-C
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c
  
• Color/Form: solid
• Solubility: Not determined
• Sensitiveness: Light Sensitive
• Density: 1.7004 (estimate)

5-Iodo-2-methylaniline Security Information

• Symbol: GHS05 GHS06
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S36/37-S45
• Packing Group：III
• Risk Phrases：R25; R37/38; R41; R43
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• Hazard Statement： H301,H315,H317,H318,H335
• Warning Statement： P261,P280,P301+P310,P305+P351+P338
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 25-37/38-41-43
• Signal Word：Danger
• HazardClass：6.1

5-Iodo-2-methylaniline Customs Data

• HS CODE：2921430090
• Customs Data：

  China Customs Code:

  2921430090

  Overview:

  2921430090 Toluidine and its derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Evidence document and number of origin(example Certificate of origin attached, Originating in the European Union

  Summary:

  HS:2921430090 toluidines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides